Cas no 888418-27-7 (3-(4-chlorophenyl)-6-(3-chlorophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 3-(4-chlorophenyl)-6-(3-chlorophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 888418-27-7
• MF: C₁₇H₁₁Cl₂N₅O
• MW: 372.208140611649
• CID: 6336275
• PubChem ID: 7476083
• Update Time: 2025-07-15

3-(4-chlorophenyl)-6-(3-chlorophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-6-(3-chlorophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• AB00676619-01
• 6-(3-chlorobenzyl)-3-(4-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• 3-(4-chlorophenyl)-6-[(3-chlorophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• AKOS024615873
• 3-(4-chlorophenyl)-6-[(3-chlorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• 888418-27-7
• F1876-0270

• Inchi： 1S/C17H11Cl2N5O/c18-12-4-6-14(7-5-12)24-16-15(21-22-24)17(25)23(10-20-16)9-11-2-1-3-13(19)8-11/h1-8,10H,9H2
• InChI Key： YDAUETVCHPSGRO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=NC2=C(C1=O)N=NN2C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 371.0340654g/mol
• Monoisotopic Mass: 371.0340654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(4-chlorophenyl)-6-(3-chlorophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Introduction to 3-(4-Chlorophenyl)-6-(3-Chlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 888418-27-7)

3-(4-Chlorophenyl)-6-(3-chlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 888418-27-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 3-(4-chlorophenyl)-6-(3-chlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one includes a triazolopyrimidine core with substituents at specific positions. The presence of chlorophenyl groups and a methyl group attached to the triazolopyrimidine ring system imparts unique pharmacological properties to this compound. These structural elements are crucial for its biological activity and selectivity.

Recent studies have highlighted the potential of 3-(4-chlorophenyl)-6-(3-chlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one in various therapeutic areas. One of the most notable applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antiproliferative properties, 3-(4-chlorophenyl)-6-(3-chlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models. These findings suggest that it may have potential as a novel therapeutic agent for inflammatory diseases and chronic pain conditions.

The pharmacokinetic properties of 3-(4-chlorophenyl)-6-(3-chlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one have been extensively studied to understand its behavior in biological systems. Data from in vitro and in vivo experiments indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that the drug reaches its target site effectively and remains active for an appropriate duration.

To further explore the therapeutic potential of 3-(4-chlorophenyl)-6-(3-chlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses.

The development of new drugs is a complex process that involves multiple stages of research and testing. The discovery and characterization of 3-(4-chlorophenyl)-6-(3-chlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one represent a significant step forward in this endeavor. Ongoing studies are focused on optimizing its chemical structure to enhance its potency and reduce potential side effects.

In conclusion, 3-(4-chlorophenyl)-6-(3-chlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 888418-27-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Continued research and clinical trials will provide valuable insights into its full therapeutic potential and pave the way for new treatment options for various diseases.